(S,S)-Ethylenebis-(4,5,6,7-tetrahydro-1-indenyl)-dimethyltitanium(IV)

• IUPAC Name: carbanide;1-[2-(4,5,6,7-tetrahydroinden-1-id-1-yl)ethyl]-4,5,6,7-tetrahydroinden-1-ide;titanium(4+)
• InChI: InChI=1S/C20H24.2CH3.Ti/c1-3-7-19-15(5-1)9-11-17(19)13-14-18-12-10-16-6-2-4-8-20(16)18;;;/h9-12H,1-8,13-14H2;2*1H3;/q-2;2*-1;+4
• InChI Key: KDIIRJBJAKDKFD-UHFFFAOYSA-N
• Canonical SMILES: [CH3-].[CH3-].C1CCC2=C(C1)C=C[C-]2CC[C-]3C=CC4=C3CCCC4.[Ti+4]
• Molecular Formula: C22H30Ti
• Molecular Weight: 342.3 g/mol

Description

“(S,S)-Ethylenebis-(4,5,6,7-tetrahydro-1-indenyl)-dimethyltitanium(IV)” is a chemical compound with the empirical formula C20H24Cl2Ti. It is a chiral catalyst used in Ziegler-Natta polymerization. The compound has a molecular weight of 426.53.

Molecular Structure Analysis

The molecular structure of “(S,S)-Ethylenebis-(4,5,6,7-tetrahydro-1-indenyl)-dimethyltitanium(IV)” is complex, with two indenyl rings bridged by an ethylene group and coordinated to a titanium atom. The compound is chiral, meaning it has a non-superimposable mirror image.

Physical And Chemical Properties Analysis

“(S,S)-Ethylenebis-(4,5,6,7-tetrahydro-1-indenyl)-dimethyltitanium(IV)” has a melting point of 160-165 °C (lit.). Its optical activity is [α]20/D +93°, c = 0.07 in methylene chloride.

Scientific Research Applications

Polymerization Catalysts

• (S,S)-Ethylenebis-(4,5,6,7-tetrahydro-1-indenyl)-dimethyltitanium(IV) serves as a powerful catalyst in olefin polymerization reactions. It facilitates the formation of high-performance polyolefins, such as polyethylene and polypropylene. .

Polyolefin Compounds for Packaging

• In the packaging industry, this compound contributes to the development of low-permeable materials with excellent barrier properties against gases and vapors. These materials reduce the overall packaging volume and enhance food safety by preventing contamination and preserving freshness. .

Surface Sterilization of Food Packaging Foils

• Low-temperature discharge plasma treatment of polymers, including this compound, is employed for surface sterilization of food packaging materials. .

Nanostructures in Food Science

• Nanostructures play a significant role in improving food product performance. By manipulating processing conditions, nanostructures can be obtained, enhancing bioactivity, nutrient delivery, and texture. .

Mechanism of Action

As a Ziegler-Natta catalyst, “(S,S)-Ethylenebis-(4,5,6,7-tetrahydro-1-indenyl)-dimethyltitanium(IV)” likely facilitates the polymerization of olefins through a coordination-insertion mechanism.

Safety and Hazards

“(S,S)-Ethylenebis-(4,5,6,7-tetrahydro-1-indenyl)-dimethyltitanium(IV)” is classified as a skin corrosive substance (Skin Corr. 1B) and is harmful if inhaled. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection.